Cas no 89653-72-5 (Benzoic acid, 3-chloro-2,6-dimethoxy-4-methyl-)
89653-72-5 structure
Product Name:Benzoic acid, 3-chloro-2,6-dimethoxy-4-methyl-
CAS No:89653-72-5
MF:C10H11ClO4
MW:230.644942522049
CID:593297
PubChem ID:13202155
Update Time:2025-04-19
Benzoic acid, 3-chloro-2,6-dimethoxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-chloro-2,6-dimethoxy-4-methyl-
- 3-chloro-2,6-dimethoxy-4-methylbenzoic acid
- 89653-72-5
- DTXSID80527088
-
- Inchi: 1S/C10H11ClO4/c1-5-4-6(14-2)7(10(12)13)9(15-3)8(5)11/h4H,1-3H3,(H,12,13)
- InChI Key: DADDNPUKOMFIRT-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=O)O)C(=CC=1C)OC)OC
Computed Properties
- Exact Mass: 230.0345865g/mol
- Monoisotopic Mass: 230.0345865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.8Ų
Benzoic acid, 3-chloro-2,6-dimethoxy-4-methyl- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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